![molecular formula C21H23FN2O2 B4441216 N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide](/img/structure/B4441216.png)
N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, also known as DMFPF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMFPF is a piperidine derivative that has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. Additionally, this compound has been shown to bind to certain receptors in the body, such as the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects
This compound has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for various research applications. In particular, this compound has been shown to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been shown to possess anti-tumor properties, making it a potential candidate for the development of novel cancer therapies.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been shown to possess a range of biochemical and physiological effects. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which could make it difficult to interpret experimental results. Additionally, the potential side effects of this compound are not well characterized, which could limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. One potential direction is to further investigate the mechanism of action of this compound, in order to better understand how it produces its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, particularly in the areas of pain and inflammation, as well as cancer therapy. Finally, future research could focus on developing new derivatives of this compound that possess improved efficacy and reduced side effects, in order to make it a more viable candidate for clinical use.
Scientific Research Applications
N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields of scientific research. In particular, this compound has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of novel drugs.
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2/c1-14-6-5-9-19(15(14)2)23-20(25)16-10-12-24(13-11-16)21(26)17-7-3-4-8-18(17)22/h3-9,16H,10-13H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USJKLWRLHYUZIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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